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Compound of Interest

Compound Name: 2-Ethylhexyl propionate

Cat. No.: B107753

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of 2-Ethylhexyl propionate for
use as a fragrance carrier in various formulations. This document includes detailed
physicochemical properties, comparative data with other common carriers, and robust
experimental protocols for solubility, fragrance release, and sensory evaluation.

Introduction to 2-Ethylhexyl Propionate as a
Fragrance Carrier

2-Ethylhexyl propionate (CAS: 6293-37-4) is an ester with a fruity, slightly oily, and herbal
odor profile.[1] Its properties make it a viable alternative to more traditional fragrance carriers,
offering a unique balance of solvency, stability, and a moderate evaporation rate. Chemically, it
is the ester of 2-ethylhexanol and propionic acid.[2] Understanding its physical and chemical
characteristics is crucial for its effective incorporation into cosmetic, personal care, and other
fragranced formulations. This compound is noted for its utility in studying the oxidative
degradation of synthetic esters and for the synthesis of perfumes.[2][3]

Physicochemical Properties

A thorough understanding of the physicochemical properties of 2-Ethylhexyl propionate is
essential for formulation development. Key data points are summarized in the table below.
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Property Value Reference
CAS Number 6293-37-4 [11[4115]
Molecular Formula C11H2202 [11[415]
Molecular Weight 186.29 g/mol [1114]
Appearance Clear, colorless liquid [6]

Fruity, oily, herbal, winey, peatr,
Odor Profile o, ol P [1107]
grape

Boiling Point 214 -215°C [6]

0.158 mmHg @ 25 °C
Vapor Pressure ] [7]
(estimated)

Flash Point 82.9 °C (181.0 °F) (estimated) [7]

N Soluble in ethanol.[1][7]
Solubility _ [8]
Insoluble in water.

logP (o/w) 3.7 - 4.196 (estimated) [11[7]

. . Stable under normal
Chemical Stability B [6]
conditions.

Comparative Analysis of Fragrance Carriers

The selection of a fragrance carrier is a critical step in formulation, impacting fragrance
solubility, stability, release characteristics, and overall product performance. The following table
compares 2-Ethylhexyl propionate with other commonly used fragrance carriers.
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2-Ethylhexyl Dipropylene . .
Property . Ethanol Jojoba Oil
Propionate Glycol (DPG)
Molecular Weight
186.29 134.18 46.07 ~850
(g/mol)
Boiling Point (°C) 214 - 215 230.5 78.37 ~380
Vapor Pressure Moderate Low High Very Low
Fruity, oily, Practically Characteristic )
Odor ) Faint, nutty
herbal odorless alcoholic
Good for many Excellent for a
) N ) Excellent for Good for
lipophilic wide range of ) -
Solvency polar and non- lipophilic and
fragrance fragrance .
) polar compounds  waxy materials
molecules materials
Evaporation Rate  Moderate Slow Fast Very Slow
) Non-greasy, ] ] Cooling, can be Emollient, can be
Skin Feel i Slightly viscous ) ]
emollient drying slightly waxy
Oil-based
_ Fine fragrances, _ perfumes,
Primary ] Fine fragrances, Sprays (EDT,
o cosmetics, _ _ natural
Applications roll-ons, air care EDP), body mists
personal care fragrances,
skincare

Experimental Protocols

The following protocols provide detailed methodologies for evaluating the performance of 2-

Ethylhexyl propionate as a fragrance carrier.

Protocol for Determination of Fragrance Ingredient

Solubility

Objective: To determine the solubility of various fragrance raw materials in 2-Ethylhexyl

propionate.
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Materials:
e 2-Ethylhexyl propionate

o A selection of fragrance raw materials (e.g., essential oils, aroma chemicals with varying
polarities)

e Analytical balance (4-decimal place)

e Glass vials with screw caps

o Vortex mixer

e Magnetic stirrer and stir bars

o Water bath or incubator

e Microscope

Procedure:

e Preparation of Stock Solutions:
1. Accurately weigh 1 g of 2-Ethylhexyl propionate into a series of glass vials.
2. Create a list of fragrance raw materials to be tested.

e Solubility Screening (Incremental Loading):

1. To each vial containing 2-Ethylhexyl propionate, add a small, precisely weighed amount
(e.g., 10 mg) of a single fragrance raw material.

2. Cap the vial tightly and vortex for 2 minutes to facilitate dissolution.
3. Place the vial on a magnetic stirrer at a constant temperature (e.g., 25°C) for 1 hour.

4. Visually inspect the solution for any undissolved material or cloudiness.
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5. If the material has completely dissolved, continue adding incremental amounts (e.g., 10
mg) and repeat steps 2.2-2.4 until the solution becomes saturated (i.e., undissolved
material remains).

6. Record the total mass of the fragrance raw material that was completely dissolved in the 1
g of 2-Ethylhexyl propionate.

e Microscopic Examination:

1. If cloudiness is observed, place a drop of the solution on a microscope slide and examine
for the presence of undissolved crystals or oil droplets.

o Data Reporting:

1. Express the solubility as a percentage (w/w) of the fragrance raw material in 2-Ethylhexyl
propionate.

2. Create a table summarizing the solubility of all tested fragrance materials.

Protocol for Fragrance Release Profile via Headspace
Gas Chromatography-Mass Spectrometry (GC-MS)

Objective: To evaluate the evaporation rate and fragrance release profile of a model fragrance
formulation using 2-Ethylhexyl propionate as a carrier.

Materials:

Model fragrance accord (a mixture of top, middle, and base note aroma chemicals)
o 2-Ethylhexyl propionate

» Ethanol (as a reference carrier)

e Headspace vials with septa

« Filter paper or skin-like substrate

o Micropipette
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e Headspace autosampler

¢ Gas Chromatograph-Mass Spectrometer (GC-MS)

Procedure:

e Sample Preparation:
1. Prepare a 10% (w/w) solution of the model fragrance accord in 2-Ethylhexyl propionate.
2. Prepare a 10% (w/w) solution of the model fragrance accord in ethanol as a control.

o Application and Sampling:
1. Place a standardized piece of filter paper into a headspace vial.

2. Using a micropipette, apply a precise amount (e.g., 10 pL) of the fragrance solution onto
the filter paper.

3. Immediately seal the vial.

4. Prepare multiple vials for analysis at different time points (e.g., 0, 15 min, 30 min, 1 hr, 2
hr, 4 hr, 8 hr).

5. Incubate the vials at a constant temperature (e.g., 32°C to simulate skin temperature).
o Headspace GC-MS Analysis:
1. At each designated time point, transfer a vial to the headspace autosampler.
2. Equilibrate the vial at a set temperature (e.g., 80°C) for a specific time (e.g., 15 minutes).
3. Inject a defined volume of the headspace into the GC-MS system.

4. Use a suitable GC column and temperature program to separate the volatile fragrance
components.

5. Identify and quantify the fragrance components using the mass spectrometer.
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o Data Analysis:
1. For each fragrance component, plot the peak area against time.

2. Compare the evaporation profiles of the fragrance components in 2-Ethylhexyl
propionate versus the ethanol control.

3. Analyze the relative abundance of top, middle, and base notes over time to understand

the fragrance evolution.

Protocol for Sensory Evaluation of a Fragranced
Formulation

Objective: To assess the olfactory characteristics of a fragrance formulation containing 2-
Ethylhexyl propionate.

Materials:

o Fragrance formulation with 2-Ethylhexyl propionate as the carrier.

o Unfragranced base formulation (placebo).

o Reference fragrance formulation (e.g., in ethanol).

o Perfumer's testing strips.

e Sensory evaluation booths with controlled lighting, temperature, and air circulation.
¢ Trained sensory panel (10-15 panelists).

o Data collection software or questionnaires.

Procedure:

» Panelist Preparation:

1. Panelists should refrain from smoking, eating, or drinking anything other than water for at

least 1 hour before the evaluation.

© 2025 BenchChem. All rights reserved. 7/12 Tech Support


https://www.benchchem.com/product/b107753?utm_src=pdf-body
https://www.benchchem.com/product/b107753?utm_src=pdf-body
https://www.benchchem.com/product/b107753?utm_src=pdf-body
https://www.benchchem.com/product/b107753?utm_src=pdf-body
https://www.benchchem.com/product/b107753?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b107753?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

2. Panelists should not wear any personal fragrances on the day of testing.

o Sample Presentation:

1. Dip perfumer's testing strips into each of the coded samples (fragrance in 2-Ethylhexyl
propionate, placebo, and reference fragrance) to a consistent depth for a consistent
duration.

2. Present the strips to the panelists in a randomized and balanced order.
e Sensory Attributes Evaluation:

1. Panelists will evaluate the samples at different time points (e.g., immediately after dipping,
after 15 minutes, and after 1 hour) to assess the top, middle, and base notes.

2. Panelists will rate the intensity of various sensory attributes on a labeled magnitude scale
(e.g., 0-10), including:

Overall fragrance intensity

Intensity of specific character notes (e.g., fruity, floral, woody)

Presence of any off-odors related to the carrier

Perceived longevity
e Data Analysis:

1. Analyze the data statistically (e.g., using ANOVA) to determine if there are significant
differences between the samples for each attribute.

2. Generate spider web plots or bar charts to visualize the sensory profiles of the different
formulations.

3. Collect and analyze qualitative comments from the panelists.

Visualizations

Caption: Chemical structure of 2-Ethylhexyl propionate.
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Workflow for Fragrance Carrier Selection
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Caption: Logical workflow for selecting a suitable fragrance carrier.
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Experimental Workflow for Fragrance Carrier Evaluation
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Caption: Comprehensive experimental workflow for evaluating a fragrance carrier.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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